Cas no 2171635-03-1 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-3-carboxylic acid
• CAS No: 2171635-03-1
• MF: C₂₅H₂₈N₂O₆S
• MW: 484.564625740051
• CID: 6009406
• PubChem ID: 165765910
• Update Time: 2025-08-05

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-3-carboxylic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]thiomorpholine-3-carboxylic acid
• 2171635-03-1
• EN300-1524710

• Inchi： 1S/C25H28N2O6S/c1-32-22(23(28)27-12-13-34-15-21(27)24(29)30)10-11-26-25(31)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20-22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： OCPMMXZMCIRLME-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OC)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 484.16680779g/mol
• Monoisotopic Mass: 484.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-3-carboxylic acid

Recent Advances in the Study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-3-carboxylic Acid (CAS: 2171635-03-1)

In recent years, the compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-3-carboxylic acid (CAS: 2171635-03-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected thiomorpholine derivative has shown promising potential in peptide synthesis and drug development, particularly as a building block for novel therapeutic agents. The unique structural features of this compound, including its thiomorpholine ring and methoxybutanoyl moiety, contribute to its versatility in medicinal chemistry applications.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's effectiveness as a key intermediate in the synthesis of protease inhibitors. Researchers at several leading pharmaceutical companies have incorporated this thiomorpholine derivative into their drug discovery pipelines, particularly for targeting infectious diseases and cancer. The CAS number 2171635-03-1 has become increasingly prevalent in patent applications related to novel antiviral compounds, highlighting its growing importance in pharmaceutical development.

A 2024 study in Bioorganic & Medicinal Chemistry Letters explored the compound's role in improving the pharmacokinetic properties of peptide-based drugs. The research team found that incorporation of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-3-carboxylic acid into lead compounds significantly enhanced their metabolic stability while maintaining target affinity. This finding suggests potential applications in developing orally bioavailable peptide therapeutics, addressing one of the major challenges in peptide drug development.

The synthesis and characterization of this compound have been refined in recent publications. Advanced Nuclear Magnetic Resonance (NMR) techniques and high-resolution mass spectrometry have been employed to ensure the purity and structural integrity of 2171635-03-1 in pharmaceutical applications. These analytical advancements have been crucial for meeting the stringent quality requirements of regulatory agencies for drug development candidates.

Looking forward, researchers anticipate expanding the applications of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylthiomorpholine-3-carboxylic acid beyond its current uses. Several ongoing preclinical studies are investigating its potential in targeted drug delivery systems and as a component of PROTACs (Proteolysis Targeting Chimeras). The compound's unique chemical properties make it particularly suitable for these emerging therapeutic modalities, potentially opening new avenues for treating previously undruggable targets.